3-[(4-Methylsulfonylbenzoyl)-propan-2-ylamino]propanoic acid

• IUPAC Name: 3-[(4-methylsulfonylbenzoyl)-propan-2-ylamino]propanoic acid
• InChI: InChI=1S/C14H19NO5S/c1-10(2)15(9-8-13(16)17)14(18)11-4-6-12(7-5-11)21(3,19)20/h4-7,10H,8-9H2,1-3H3,(H,16,17)
• InChI Key: BIPWLDYBYNIPQY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CCC(=O)O)C(=O)C1=CC=C(C=C1)S(=O)(=O)C
• Molecular Formula: C14H19NO5S
• Molecular Weight: 313.37 g/mol

Description

3-[(4-Methylsulfonylbenzoyl)-propan-2-ylamino]propanoic acid is a chemical compound that has been the subject of scientific research for various applications. This compound is also known as MS-222 or tricaine methanesulfonate and is commonly used as an anesthetic agent in aquatic animals.

Scientific Research Applications

3-[(4-Methylsulfonylbenzoyl)-propan-2-ylamino]propanoic acid has been widely used in scientific research for various applications. It is commonly used as an anesthetic agent in aquatic animals for various experimental procedures. It has also been used as a tool to investigate the role of ion channels in physiological and pathological processes. Additionally, it has been used to study the effects of anesthetics on the central nervous system.

Mechanism of Action

The mechanism of action of 3-[(4-Methylsulfonylbenzoyl)-propan-2-ylamino]propanoic acid involves the blocking of voltage-gated sodium channels in the nervous system. This results in the inhibition of nerve impulses and subsequent anesthesia. The compound also has some effects on other ion channels, such as potassium and calcium channels.
Biochemical and physiological effects
The biochemical and physiological effects of 3-[(4-Methylsulfonylbenzoyl)-propan-2-ylamino]propanoic acid are mainly related to its anesthetic properties. It has been shown to induce anesthesia in various aquatic animals, including fish, amphibians, and crustaceans. The compound has also been shown to have some effects on the cardiovascular system, including the reduction of heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[(4-Methylsulfonylbenzoyl)-propan-2-ylamino]propanoic acid in lab experiments is its ability to induce anesthesia in aquatic animals without causing significant harm. This makes it a useful tool for various experimental procedures. However, the compound has some limitations, such as its potential toxicity and the need for careful dosing to avoid adverse effects.

Future Directions

There are several future directions for research on 3-[(4-Methylsulfonylbenzoyl)-propan-2-ylamino]propanoic acid. One area of research could focus on the development of new anesthetic agents based on the compound's structure. Another area of research could investigate the effects of the compound on other ion channels and their potential therapeutic applications. Additionally, further research could explore the potential toxicity of the compound and ways to mitigate any adverse effects.
Conclusion
In conclusion, 3-[(4-Methylsulfonylbenzoyl)-propan-2-ylamino]propanoic acid is a chemical compound that has been the subject of scientific research for various applications. Its ability to induce anesthesia in aquatic animals has made it a useful tool for various experimental procedures. However, the compound has some limitations and potential toxicity, which must be carefully considered in its use. Further research is needed to explore the potential therapeutic applications of the compound and ways to mitigate any adverse effects.

Synthesis Methods

The synthesis of 3-[(4-Methylsulfonylbenzoyl)-propan-2-ylamino]propanoic acid involves several steps. The first step is the reaction of 4-methylsulfonylbenzoic acid with isobutyryl chloride to obtain 4-methylsulfonylbenzoylpropanoic acid. This intermediate is then reacted with isopropylamine to obtain 3-[(4-Methylsulfonylbenzoyl)-propan-2-ylamino]propanoic acid. The purity of the final product can be improved by recrystallization.